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Compound of Interest

Compound Name: FAPI-4

Cat. No.: B607416

This document provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals handling FAPI-4. The following
procedural guidance is designed to ensure safe operational use and disposal, establishing a
foundation of trust in laboratory safety and chemical handling.

FAPI-4 is a quinoline-based inhibitor of Fibroblast Activation Protein (FAP) utilized in cancer
research.[1][2][3] It is frequently labeled with radionuclides, such as Gallium-68 (¢8Ga) or
Fluorine-18 (*8F), for use in Positron Emission Tomography (PET) imaging.[3][4] While the
FAPI-4 compound itself is not classified as a hazardous substance, its use in radiolabeling
necessitates strict adherence to radiation safety protocols.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and depends on whether you are handling the non-
radioactive FAPI-4 compound or the radiolabeled conjugate.

Task Required Personal Protective Equipment

) ] ) - Standard laboratory coat- Safety glasses-
Handling non-radioactive FAPI-4 powder o
Nitrile gloves

] ) - Lead-lined laboratory coat or apron- Safety
Handling radiolabeled %8Ga-FAPI-4 or 8F-FAPI-

4 glasses or goggles- Double nitrile gloves-

Finger-ring dosimeter- Body dosimeter
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Note: Always consult your institution's Radiation Safety Officer for specific PPE requirements.
Step-by-Step Handling Protocols
1. Preparation of Non-Radioactive FAPI-4 Stock Solution
o Objective: To safely prepare a stock solution of FAPI-4 for experimental use.
o Methodology:
o Work within a chemical fume hood to avoid inhalation of the powder.
o Don a standard laboratory coat, safety glasses, and nitrile gloves.

o Allow the FAPI-4 vial to equilibrate to room temperature before opening to prevent
moisture condensation.

o Weigh the required amount of FAPI-4 powder using a calibrated analytical balance.

o Add the appropriate solvent (e.g., DMSO) to the powder to achieve the desired
concentration.[2] Solutions are generally unstable and should be prepared fresh.[3]

o Cap the vial securely and vortex until the powder is fully dissolved.

o Store the stock solution according to the manufacturer's recommendations (typically at
-20°C for short-term storage).[1][2]

2. Radiolabeling of FAPI-4 with ¢8Ga

» Objective: To safely perform the radiolabeling of FAPI-4 with Gallium-68. This procedure
must be conducted in a designated hot lab facility.

o Methodology:

o Ensure all work is performed behind lead shielding in a certified hot cell or a fume hood
designated for radiochemistry.
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o Wear all required radiation safety PPE, including a lead-lined lab coat, double gloves, and
dosimeters.

o Follow a validated and approved protocol for the synthesis of ¢Ga-FAPI-4. This typically
involves the elution of 8Ga from a generator and its reaction with the FAPI-4 precursor.

o Use remote handling tools (e.g., tongs, forceps) to minimize direct hand exposure to the
radioactive materials.

o Monitor the radioactivity of the reaction vial and the surrounding work area continuously
with a survey meter.

o Upon completion of the synthesis, perform quality control testing as required by your
institution's protocols.

Operational and Disposal Plans

Proper management of waste is crucial, especially when dealing with radioactive materials.
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Waste Type

Disposal Plan

Non-radioactive FAPI-4 waste

- Dispose of as standard chemical waste in
accordance with institutional and local

regulations.

Radioactive Waste (°8Ga-contaminated)

- Segregate all solid and liquid radioactive waste
from non-radioactive waste.- Place solid waste
(e.g., gloves, vials, absorbent paper) in
designated, shielded radioactive waste
containers.- Store liquid waste in labeled,
shielded containers.- Allow for radioactive decay
in a designated storage area. Given the half-life
of 68Ga is approximately 68 minutes, waste can
typically be held for decay for 10 half-lives
(about 12 hours) before disposal as non-
radioactive waste, pending confirmation with a

survey meter.

Radioactive Waste (18F-contaminated)

- Follow the same segregation and shielding
procedures as for 68Ga.- The half-life of 18F is
approximately 110 minutes. Therefore, a longer
decay-in-storage period of about 18 hours (10
half-lives) is required before disposal as non-

radioactive waste.

Logical Workflow for Handling FAPI-4

The following diagram illustrates the decision-making process and procedural flow for safely

handling FAPI-4 in a research setting.
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Caption: Workflow for safe handling and disposal of FAPI-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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